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Compound of Interest

Compound Name: Hpk1-IN-10

Cat. No.: B12423044

Essential Safety and Handling Guide for Hpk1-
IN-10

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling Hpk1-IN-10. The following procedures are designed
to ensure the safe handling and disposal of this potent kinase inhibitor, thereby minimizing
exposure risks and ensuring a secure laboratory environment.

Chemical and Physical Properties

A summary of the known quantitative data for Hpk1-IN-10 is presented below. This information
is essential for understanding the compound's basic characteristics.

Property Value

Chemical Formula C31H35CI2N303[1]

Molecular Weight 522.64 g/mol [1]

CAS Number 2734168-69-3[1]

Appearance Solid powder

Storage (Powder) 2 years at -20°C[1]

Storage (in DMSO) 2 weeks at 4°C, 6 months at -80°C[1]
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Personal Protective Equipment (PPE)

Given that Hpk1-IN-10 is a potent chemical compound, and based on the handling guidelines

for similar hazardous substances, a comprehensive suite of personal protective equipment is

mandatory.[2][3] The following table outlines the required PPE for various tasks involving Hpk1-

IN-10.

Task

Required Personal Protective Equipment

Weighing and Aliquoting Powder

Double Chemotherapy Gloves, Disposable
Gown, N95 Respirator, and Face
Shield/Goggles. To be performed in a chemical

fume hood or biological safety cabinet.

Preparing Solutions

Double Chemotherapy Gloves, Disposable
Gown, and Face Shield/Goggles. To be

performed in a chemical fume hood.

Administering to Cell Cultures

Chemotherapy Gloves and a Laboratory Coat.
All manipulations should be carried out in a

biological safety cabinet.

Waste Disposal

Double Chemotherapy Gloves, Disposable
Gown, and Face Shield/Goggles.

Operational Plan for Handling Hpk1-IN-10

A step-by-step procedure for the safe handling of Hpk1-IN-10 from receipt to disposal is
detailed below. Adherence to these steps is critical for minimizing exposure and ensuring

laboratory safety.

1. Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

Store the compound in a designated, clearly labeled, and well-ventilated area according to

the temperature requirements specified in the table above.[1]

Maintain an accurate inventory of the compound.

© 2025 BenchChem. All rights reserved.

2/6 Tech Support


https://www.benchchem.com/product/b12423044?utm_src=pdf-body
https://chemm.hhs.gov/ppe.htm
https://www.pogo.ca/wp-content/uploads/2021/11/3.1.1-Personal-Protective-Equipment.pdf
https://www.benchchem.com/product/b12423044?utm_src=pdf-body
https://www.benchchem.com/product/b12423044?utm_src=pdf-body
https://www.benchchem.com/product/b12423044?utm_src=pdf-body
https://www.benchchem.com/product/b12423044?utm_src=pdf-body
https://www.dcchemicals.com/product_show-hpk1-in-10.html?datasheet=datasheet
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12423044?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

. Preparation for Use (Weighing and Solubilization):

All' handling of the solid compound must be conducted within a certified chemical fume hood
or a powder containment hood to prevent inhalation of airborne particles.[4]

Wear the appropriate PPE as detailed in the table above.

Use dedicated spatulas and weighing boats.

When preparing a stock solution, add the solvent slowly to the powder to avoid splashing.

Ensure the container is securely capped after use.

. Experimental Use:

When diluting stock solutions or adding the compound to experimental systems, wear the
specified PPE.

Conduct all work in a laminar flow hood or biological safety cabinet to maintain sterility and
containment.

Avoid the generation of aerosols.

. Spill Management:

In the event of a spill, immediately alert others in the vicinity.

Evacuate the area if the spill is large or if there is a risk of significant airborne exposure.

For small spills, use a chemical spill kit rated for cytotoxic or hazardous drugs.

Wear appropriate PPE, including a respirator, during cleanup.

Absorb the spilled material with an inert absorbent and place it in a sealed container for
hazardous waste disposal.

Decontaminate the area with an appropriate cleaning agent.

. Disposal Plan:
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o All waste materials contaminated with Hpk1-IN-10, including gloves, gowns, pipette tips, and

empty vials, must be disposed of as hazardous chemical waste.

o Collect all contaminated solid waste in a designated, sealed, and clearly labeled hazardous

waste container.

 Liquid waste containing Hpk1-IN-10 should be collected in a separate, sealed, and labeled

hazardous waste container.

o Follow all institutional and local regulations for the disposal of hazardous chemical waste.[4]

Experimental Workflow for Safe Handling

The following diagram illustrates the logical flow of operations for the safe handling of Hpk1-IN-

10, from initial receipt to final disposal.
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Caption: Workflow for the safe handling of Hpk1-IN-10.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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